Cas no 914635-91-9 (4-(4-Fluorophenyl)isoxazol-5-amine)

4-(4-Fluorophenyl)isoxazol-5-amine structure
914635-91-9 structure
Product Name:4-(4-Fluorophenyl)isoxazol-5-amine
CAS No:914635-91-9
MF:C9H7FN2O
MW:178.163085222244
MDL:MFCD08059535
CID:1078663
PubChem ID:22424949
Update Time:2025-04-20

4-(4-Fluorophenyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Fluorophenyl)isoxazol-5-amine
    • 4-(4-FLUORO-PHENYL)-ISOXAZOL-5-YLAMINE
    • 914635-91-9
    • LS-04595
    • BDBM50321942
    • 4-(4-fluorophenyl)-5-isoxazolamine
    • 4-(4-fluorophenyl)-1,2-oxazol-5-amine
    • 4-(4-Fluorophenyl)isoxazol-5-amine, AldrichCPR
    • AKOS005174765
    • SCHEMBL14072019
    • CS-0313807
    • 5-amino-4-(4-fluorophenyl)isoxazole
    • MFCD08059535
    • CHEMBL4170773
    • DTXSID50625641
    • BB 0238903
    • STL124073
    • ALBB-014534
    • 5-isoxazolamine, 4-(4-fluorophenyl)-
    • 4-(4-fluorophenyl)-5-isoxazolamine(SALTDATA: FREE)
    • MDL: MFCD08059535
    • Inchi: 1S/C9H7FN2O/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,11H2
    • InChI Key: CQLJZWKEWDVHRN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=NOC=1N

Computed Properties

  • Exact Mass: 178.05424101g/mol
  • Monoisotopic Mass: 178.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52Ų

4-(4-Fluorophenyl)isoxazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
033275-5g
4-(4-Fluoro-phenyl)-isoxazol-5-ylamine
914635-91-9 95%
5g
£257.00 2022-03-01
TRC
F589778-50mg
4-(4-fluorophenyl)isoxazol-5-amine
914635-91-9
50mg
$ 50.00 2022-06-05
TRC
F589778-100mg
4-(4-fluorophenyl)isoxazol-5-amine
914635-91-9
100mg
$ 65.00 2022-06-05
TRC
F589778-500mg
4-(4-fluorophenyl)isoxazol-5-amine
914635-91-9
500mg
$ 115.00 2022-06-05
Chemenu
CM275675-1g
4-(4-Fluorophenyl)isoxazol-5-amine
914635-91-9 95%
1g
$76 2024-07-20
Chemenu
CM275675-5g
4-(4-Fluorophenyl)isoxazol-5-amine
914635-91-9 95%
5g
$271 2024-07-20
abcr
AB231400-1 g
5-Amino-4-(4-fluorophenyl)isoxazole; .
914635-91-9
1 g
€217.70 2023-07-20
abcr
AB231400-5 g
5-Amino-4-(4-fluorophenyl)isoxazole; .
914635-91-9
5 g
€623.10 2023-07-20
Fluorochem
033275-1g
4-(4-Fluoro-phenyl)-isoxazol-5-ylamine
914635-91-9 95%
1g
£88.00 2022-03-01
eNovation Chemicals LLC
Y1240528-1g
4-(4-fluorophenyl)-5-isoxazolamine
914635-91-9 98% (HPLC)
1g
$265 2024-06-06

4-(4-Fluorophenyl)isoxazol-5-amine Related Literature

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd